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Compound of Interest

Compound Name: 2,2"-Pyridil

Cat. No.: B1585533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,2'-Pyridil, a heterocyclic organic compound of interest in various chemical and
pharmaceutical research domains. This document outlines its fundamental molecular
characteristics and presents a representative synthetic protocol.

Core Molecular and Physical Properties

2,2'-Pyridil, also known as Di-2-pyridylglyoxal, is a solid organic compound. Its key quantitative
properties are summarized in the table below for easy reference and comparison.

Property Value Reference
Molecular Formula C12HsN202 [1]
Molecular Weight 212.20 g/mol [1]

CAS Number 492-73-9 [1]
Appearance Solid

Melting Point 154-156 °C [2]

Assay Purity >97%
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Logical Relationship of 2,2'-Pyridil's Core Attributes

The following diagram illustrates the logical connection between the chemical's name, its
empirical formula, and its resulting molecular weight.
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Click to download full resolution via product page

Logical flow from chemical name to molecular weight.

Representative Synthetic Protocol: Synthesis of
2,2'-Bipyridyl Compounds

While a specific, detailed experimental protocol for the synthesis of 2,2'-Pyridil is not readily
available in the provided search results, a general method for the synthesis of 2,2'-bipyridyls
from pyridine using a Raney nickel catalyst is well-established.[3] This can be adapted for the
synthesis of related compounds. The following is a representative protocol based on such
procedures.

Materials:
e Pyridine (reagent grade, pyrrole-free)[3]
e Raney nickel catalyst (W7-J, degassed)[3]

e Sodium hydroxide
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Nickel-aluminum alloy[3]

Petroleum ether (60-90 °C)

Alumina (for chromatography)

Standard laboratory glassware for reflux and chromatography

Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:
o Catalyst Preparation (Degassed Raney Nickel):

o Caution: The preparation of Raney nickel can be hazardous and should be performed in a
well-ventilated hood with appropriate personal protective equipment.

o In a large Erlenmeyer flask, dissolve sodium hydroxide in distilled water with stirring.

o Slowly add nickel-aluminum alloy to the sodium hydroxide solution. The reaction is
exothermic and will generate hydrogen gas.

o After the reaction subsides, wash the catalyst repeatedly with distilled water until the
washings are neutral.

o The catalyst is then degassed under vacuum at a controlled temperature.[3]

e Synthesis of 2,2'-Bipyridine:

[¢]

Set up a reflux apparatus under an inert atmosphere.

[¢]

Introduce the prepared degassed Raney nickel catalyst into the reaction flask.

[e]

Add pure, pyrrole-free pyridine to the flask.[3]

o

The mixture is then heated to reflux for several hours. The reaction progress can be
monitored by techniques such as thin-layer chromatography.

e Product Isolation and Purification:
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o After cooling, the reaction mixture is filtered to remove the catalyst.

o The excess pyridine is removed by distillation.

o The residue is extracted with boiling petroleum ether.[3]

o The petroleum ether extract is then subjected to column chromatography on alumina.[3]
o Elution with petroleum ether will yield the 2,2'-bipyridine product.

o The solvent is evaporated, and the resulting solid can be recrystallized from petroleum
ether to obtain pure 2,2'-bipyridine.[3]

This protocol outlines the fundamental steps for the synthesis of the parent 2,2'-bipyridine. The
synthesis of 2,2'-Pyridil would involve the subsequent oxidation of the bipyridine core, a
common transformation in organic synthesis. Researchers should consult specialized literature
for detailed oxidative procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585533?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

